Cas no 1198621-85-0 (ODN D-SL03)

• Product Name: ODN D-SL03
• CAS No: 1198621-85-0
• MW: 0
• CID: 5167277
• Update Time: 2025-07-26

ODN D-SL03 Chemical and Physical Properties

Names and Identifiers

• CpG D-SL03
• CpG-ODN D-SL03
• D-SL 03
• D-SL03
• ODN D-SL03

Additional information on ODN D-SL03

ODN D-SL03 (CAS No. 1198621-85-0): A Comprehensive Overview

ODN D-SL03, identified by the CAS registry number 1198621-85-0, is a cutting-edge compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of advanced materials, has been extensively studied for its role in various fields, including electronics, photonics, and biotechnology.

Recent research has highlighted the exceptional electronic properties of ODN D-SL03, particularly its ability to function as a highly efficient semiconductor in organic light-emitting diodes (OLEDs). Scientists have discovered that the compound's molecular structure, characterized by a conjugated system and tailored functional groups, enables superior charge transport properties. This makes ODN D-SL03 a promising candidate for next-generation display technologies, where high efficiency and long operational lifetimes are critical.

In addition to its electronic applications, ODN D-SL03 has shown potential in the field of biotechnology. Studies have demonstrated that the compound can serve as a versatile platform for drug delivery systems. Its biocompatible nature and ability to encapsulate therapeutic molecules make it an attractive option for targeted drug delivery applications. Researchers have also explored its use in bioimaging, where its photoluminescent properties enable real-time tracking of cellular processes.

The synthesis of ODN D-SL03 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in this area have focused on improving the yield and purity of the compound, ensuring its scalability for industrial applications. The development of novel catalysts has significantly enhanced the efficiency of the synthesis process, making ODN D-SL03 more accessible for large-scale production.

One of the most exciting developments involving ODN D-SL03 is its integration into flexible electronics. Researchers have successfully incorporated the compound into lightweight, bendable devices that maintain their performance under mechanical stress. This breakthrough opens up new possibilities for wearable technology, foldable displays, and other innovative electronic devices.

Moreover, ODN D-SL03 has been investigated for its environmental impact and sustainability. Studies have shown that the compound exhibits low toxicity and biodegradability under specific conditions, making it a more eco-friendly alternative to traditional materials used in similar applications.

In conclusion, ODN D-SL03 (CAS No. 1198621-85-0) represents a significant advancement in materials science with diverse applications across multiple industries. Its unique properties, combined with ongoing research into its synthesis and applications, position it as a key material for future technological innovations.